6-(4-Fluorophenyl)-4-phenoxypyrido[3,2-d]pyrimidine

• CAS RN: 917758-78-2
• Molecular Formula: C19H12FN3O
• Molecular Weight: 317.3 g/mol
• IUPAC Name: 6-(4-fluorophenyl)-4-phenoxypyrido[3,2-d]pyrimidine
• InChI: InChI=1S/C19H12FN3O/c20-14-8-6-13(7-9-14)16-10-11-17-18(23-16)19(22-12-21-17)24-15-4-2-1-3-5-15/h1-12H
• InChI Key: IEDKDMMQLFTEHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NC=NC3=C2N=C(C=C3)C4=CC=C(C=C4)F

Description

6-(4-Fluorophenyl)-4-phenoxypyrido[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C19H12FN3O and its molecular weight is 317.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of phenol (94 mg, 1 mmol) in dioxane (5 ml) was added sodium hydride (40 mg of a 60% dispersion in mineral oil, 1.0 mmol). The mixture was stirred at room temperature for 10 minutes. Then, 4-chloro-6-(4-fluorophenyl)-pyrido[3,2-d]pyrimidine (52 mg, 0.2 mmol) was added to this solution. The resulting mixture was stirred at room temperature for another 30 minutes. After concentration under reduced pressure, the residue was purified by silica gel flash chromatography, the mobile phase being a mixture of methanol and dichloromethane, in a volume ratio of 1:60, yielding the title compound (60 mg, yield 95%) as a white solid which was characterised by its mass spectrum as follows: MS (m/z): 318 ([M+H]+, 100).